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Compound of Interest

Compound Name: SH514

Cat. No.: B15613613

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
SH514 stock solutions for research purposes. SH514 is a potent and specific inhibitor of
Interferon Regulatory Factor 4 (IRF4), a key transcription factor in the survival and proliferation
of multiple myeloma cells.[1][2]

Introduction

SH514 is a small molecule inhibitor that targets the DNA-binding domain of IRF4 with an I1Cso
of 2.63 puM.[1][2] By binding to IRF4, SH514 blocks its transcriptional activity, leading to the
downregulation of downstream target genes essential for cell cycle progression and survival.[1]
[2] These notes are intended to provide researchers with standardized procedures for
preparing and using SH514 in a laboratory setting to ensure experimental reproducibility and
accuracy.

Quantitative Data Summary

The following table summarizes the key quantitative data for SH514:
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Property Value Reference
Molecular Weight 514.66 g/mol [1]
Molecular Formula C32H38N204 [1]
ICso (IRF4 Inhibition) 2.63 uM [11[2]
Binding Affinity (Kb for IRF4-

1.28 uM [2](3]
DBD)
Solubility in DMSO 80.00 mg/mL (155.44 mM) [1]

Experimental Protocols
Preparation of a 10 mM SH514 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SH514 in dimethyl
sulfoxide (DMSO).

Materials:

e SH514 powder

o Anhydrous dimethyl sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips
Procedure:

o Equilibrate SH514: Allow the vial of SH514 powder to come to room temperature before
opening to prevent condensation.
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o Weigh SH514: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh
out 5.15 mg of SH514 powder into the tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the SH514
powder.

» Dissolve SH514: Close the tube tightly and vortex the solution until the SH514 is completely
dissolved. Gentle warming and sonication can be used to aid dissolution if necessary.[1]

» Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

» Storage: Store the stock solution aliquots at -20°C for short-term storage or -80°C for long-
term storage.[1] When stored properly in a solvent, SH514 is stable for up to one year.[1]

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling SH514 and DMSO.

e Handle SH514 powder in a chemical fume hood to avoid inhalation.

e« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Preparation of Working Solutions

To prepare working solutions, the 10 mM stock solution can be further diluted in an appropriate
cell culture medium or buffer.

Important Considerations:

e When diluting a DMSO stock solution into an aqueous buffer or medium, it is crucial to add
the stock solution to the aqueous solution while vortexing to prevent precipitation of the
compound.

e The final concentration of DMSO in the experimental setup should be kept low (typically
<0.5%) to avoid solvent-induced cellular toxicity.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of SH514 and the experimental

workflow for its use.

IRF4

(DNA-Binding Domain)

Transcriptional
Activity

Activates

Downstream Genes
(e.g., c-Myc, Cyclins)

Cell Proliferation
&
Survival

Click to download full resolution via product page

Caption: SH514 inhibits IRF4, blocking its transcriptional activity.

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b15613613?utm_src=pdf-body
https://www.benchchem.com/product/b15613613?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Experiment Data Analysis

| Weigh SH514 |—>| Dissolve in DMSO |—>| Aliquot & Store at -80°C |»—> Prepare Working Solution |—>| Treat Cells |—>| Perform Assay |>7,| Collect Data |—>| Analyze Results

Click to download full resolution via product page

Caption: Workflow for preparing and using SH514 in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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